[5-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,21,25-trihydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate

• Molecular Formula: C51H82N8O19S
• Molecular Weight: 1143.3 g/mol
• IUPAC Name: [5-[2-[3-(3-amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,21,25-trihydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate
• InChI: InChI=1S/C51H82N8O19S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-39(66)53-32-19-21-40(67)54-49(72)44-45(68)28(2)26-59(44)51(74)43(36(64)25-38(52)65)57-48(71)42(35(63)22-30-18-20-34(62)37(23-30)78-79(75,76)77)56-47(70)33-24-31(61)27-58(33)50(73)41(29(3)60)55-46(32)69/h18,20,23,28-29,31-33,35-36,40-45,60-64,67-68H,4-17,19,21-22,24-27H2,1-3H3,(H2,52,65)(H,53,66)(H,54,72)(H,55,69)(H,56,70)(H,57,71)(H,75,76,77)
• InChI Key: BQHILXLXXUQKOO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NC1CCC(NC(=O)C2C(C(CN2C(=O)C(NC(=O)C(NC(=O)C3CC(CN3C(=O)C(NC1=O)C(C)O)O)C(CC4=CC(=C(C=C4)O)OS(=O)(=O)O)O)C(CC(=O)N)O)C)O)O
• synonyms: WF 11899C; WF-11899C; WF11899C

Description

[5-[2-[3-(3-Amino-1-hydroxy-3-oxopropyl)-18-(hexadecanoylamino)-11,21,25-trihydroxy-15-(1-hydroxyethyl)-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-6-yl]-2-hydroxyethyl]-2-hydroxyphenyl] hydrogen sulfate is a natural product found in Coleophoma empetri with data available.

Scientific Research Applications

1. Potential for Skin Whitening and Anti-Browning in Cosmetics

Research has identified compounds with structures somewhat similar to the requested chemical, which have shown potential in cosmetic applications. For example, studies on pineapple fruit compounds have revealed that certain sulfur-containing compounds exhibit inhibitory activities against tyrosinase, an enzyme responsible for skin pigmentation. These findings suggest a potential application for skin whitening and anti-browning effects in cosmetic products (Zong-Ping Zheng et al., 2010).

2. Synthesis of Carbocyclic Nucleosides for Medical Applications

The synthesis of novel carbocyclic nucleosides has been explored, derived from bicyclo compounds that bear resemblance in complexity to the requested compound. These synthesized nucleosides have shown promise in various medical applications, potentially including antiviral or anticancer therapies (H. Hřebabecký et al., 2006).

3. Development of Mosquito Oviposition Attractant Pheromones

In the realm of pest control, specific cyclic sulfates, somewhat similar in structure to the compound , have been synthesized to mimic natural oviposition attractant pheromones for mosquitoes. This research offers potential applications in controlling mosquito populations and, by extension, mosquito-borne diseases (B. Lohray, S. Venkateswarlu, 1997).

4. Potential Antioxidant and Radical Scavenging Applications

The synthesis of amino acid analogues of complex organic compounds has revealed potential antioxidant and radical scavenging properties. These properties are significant in the context of therapeutic applications for combating oxidative stress-related diseases (H. V. Kumar, C. Gnanendra, N. Naik, 2009).